Cas no 59159-64-7 (Acetamide,N-phenyl-2-(phenylimino)-)

Acetamide,N-phenyl-2-(phenylimino)- structure
59159-64-7 structure
Product Name:Acetamide,N-phenyl-2-(phenylimino)-
CAS No:59159-64-7
MF:C14H12N2O
MW:224.257883071899
CID:381545
PubChem ID:42962
Update Time:2025-04-19

Acetamide,N-phenyl-2-(phenylimino)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-phenyl-2-(phenylimino)-
    • N-phenyl-2-phenyliminoacetamide
    • N-(2-phenylamino-2-oxoethylidene)aniline
    • BRN 2723931
    • 59159-64-7
    • ACETAMIDE, N-PHENYL-2-(PHENYLIMINO)-
    • alpha-Benzimidoacetanilide
    • Inchi: 1S/C14H12N2O/c17-14(16-13-9-5-2-6-10-13)11-15-12-7-3-1-4-8-12/h1-11H,(H,16,17)/b15-11+
    • InChI Key: UODXYSJTYUTIMU-RVDMUPIBSA-N
    • SMILES: O=C(/C=N/C1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 224.09506
  • Monoisotopic Mass: 224.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.07
  • Refractive Index: 1.578
  • PSA: 41.46
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